Cas no 1804916-82-2 (4-Hydroxy-6-nitropicolinonitrile)

• Product Name: 4-Hydroxy-6-nitropicolinonitrile
• CAS No: 1804916-82-2
• MF: C₆H₃N₃O₃
• MW: 165.106320619583
• CID: 4903656
• Update Time: 2025-06-10

4-Hydroxy-6-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-nitropicolinonitrile

• Inchi： 1S/C6H3N3O3/c7-3-4-1-5(10)2-6(8-4)9(11)12/h1-2H,(H,8,10)
• InChI Key： RKPZYTLOATYGRZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C#N)NC(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 352
• XLogP3: 0.1
• Topological Polar Surface Area: 98.7

Additional information on 4-Hydroxy-6-nitropicolinonitrile

4-Hydroxy-6-nitropicolinonitrile (CAS No. 1804916-82-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-Hydroxy-6-nitropicolinonitrile (CAS No. 1804916-82-2) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinctive molecular structure, exhibits a combination of hydroxyl, nitro, and cyano functional groups, which contribute to its diverse chemical properties and biological activities.

The molecular formula of 4-Hydroxy-6-nitropicolinonitrile is C₇H₄N₃O₃, and its molecular weight is 176.12 g/mol. The presence of the hydroxyl group (-OH) at the 4-position and the nitro group (-NO₂) at the 6-position on the picolinonitrile backbone imparts unique reactivity and stability to this compound. The cyano group (-CN) further enhances its chemical versatility, making it a valuable building block in the synthesis of more complex molecules.

In recent years, 4-Hydroxy-6-nitropicolinonitrile has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its ability to undergo selective functional group transformations makes it a versatile starting material for the development of novel compounds with diverse biological activities. For instance, researchers have explored its use in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds.

A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 4-Hydroxy-6-nitropicolinonitrile as a lead compound for the development of antiviral agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers attributed this activity to the unique electronic properties conferred by the nitro and cyano groups, which facilitated interactions with viral enzymes.

Beyond antiviral applications, 4-Hydroxy-6-nitropicolinonitrile has also shown promise in cancer research. A study published in Cancer Research in 2022 reported that certain derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was found to involve the induction of apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The physical properties of 4-Hydroxy-6-nitropicolinonitrile, such as its solubility and stability, are crucial for its application in medicinal chemistry. This compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. Its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in various biological assays and synthetic reactions.

In addition to its direct applications in drug development, 4-Hydroxy-6-nitropicolinonitrile has been used as a model compound for studying chemical reactions and reaction mechanisms. Its well-defined structure and reactivity make it an ideal candidate for mechanistic studies, providing insights into the behavior of similar compounds under different reaction conditions.

The environmental impact of 4-Hydroxy-6-nitropicolinonitrile is another area of interest. Researchers have investigated its biodegradability and potential environmental fate to ensure that its use does not pose significant ecological risks. Studies have shown that under controlled conditions, this compound can be effectively degraded by microbial processes, reducing its environmental persistence.

In conclusion, 4-Hydroxy-6-nitropicolinonitrile (CAS No. 1804916-82-2) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure and chemical properties make it an attractive candidate for the development of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.